Cas no 2096339-84-1 (3,5-Difluoro-4-isobutoxyphenylboronic acid)

3,5-Difluoro-4-isobutoxyphenylboronic acid is a boronic acid derivative featuring a difluorinated phenyl ring substituted with an isobutoxy group at the para position. This compound is widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high efficiency and selectivity. The electron-withdrawing fluorine atoms enhance reactivity, while the isobutoxy group improves solubility in organic solvents. Its stability under mild conditions and compatibility with diverse catalytic systems make it valuable for pharmaceutical and agrochemical applications. The product is typically supplied as a white to off-white crystalline solid with high purity, ensuring reliable performance in synthetic workflows.

3,5-Difluoro-4-isobutoxyphenylboronic acid structure

2096339-84-1 structure

Product Name:3,5-Difluoro-4-isobutoxyphenylboronic acid

CAS No:2096339-84-1

MF:C₁₀H₁₃BF₂O₃

MW:230.016230344772

MDL:MFCD20231444

CID:4638204

Update Time:2025-05-24

3,5-Difluoro-4-isobutoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-Difluoro-4-isobutoxyphenylboronic acid
- Y2441
- (3,5-Difluoro-4-isobutoxyphenyl)boronic acid
- [3,5-difluoro-4-(2-methylpropoxy)phenyl]boronic acid
- MDL： MFCD20231444
- Inchi： 1S/C10H13BF2O3/c1-6(2)5-16-10-8(12)3-7(11(14)15)4-9(10)13/h3-4,6,14-15H,5H2,1-2H3
- InChI Key： WOGNDMLESCLXOR-UHFFFAOYSA-N
- SMILES： FC1C=C(B(O)O)C=C(C=1OCC(C)C)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 204
Topological Polar Surface Area: 49.7

3,5-Difluoro-4-isobutoxyphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB309227-1 g	3,5-Difluoro-4-isobutoxyphenylboronic acid; 98%	2096339-84-1		1g	€246.00	2023-04-26
abcr	AB309227-5 g	3,5-Difluoro-4-isobutoxyphenylboronic acid; 98%	2096339-84-1		5g	€654.00	2023-04-26
abcr	AB309227-10 g	3,5-Difluoro-4-isobutoxyphenylboronic acid; 98%	2096339-84-1		10g	€1062.00	2023-04-26
abcr	AB309227-1g	3,5-Difluoro-4-isobutoxyphenylboronic acid, 98%; .	2096339-84-1	98%	1g	€246.00	2025-02-21
abcr	AB309227-5g	3,5-Difluoro-4-isobutoxyphenylboronic acid, 98%; .	2096339-84-1	98%	5g	€654.00	2025-02-21
abcr	AB309227-10g	3,5-Difluoro-4-isobutoxyphenylboronic acid, 98%; .	2096339-84-1	98%	10g	€1062.00	2025-02-21
A2B Chem LLC	AX55196-1g	3,5-Difluoro-4-isobutoxyphenylboronic acid	2096339-84-1	98%	1g	$63.00	2024-04-20
A2B Chem LLC	AX55196-5g	3,5-Difluoro-4-isobutoxyphenylboronic acid	2096339-84-1	98%	5g	$176.00	2024-04-20
A2B Chem LLC	AX55196-25g	3,5-Difluoro-4-isobutoxyphenylboronic acid	2096339-84-1	98%	25g	$391.00	2024-04-20
A2B Chem LLC	AX55196-100g	3,5-Difluoro-4-isobutoxyphenylboronic acid	2096339-84-1	98%	100g	$749.00	2024-04-20

3,5-Difluoro-4-isobutoxyphenylboronic acid Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300

Related Categories

Additional information on 3,5-Difluoro-4-isobutoxyphenylboronic acid

Comprehensive Overview of 3,5-Difluoro-4-isobutoxyphenylboronic Acid (CAS No. 2096339-84-1)

3,5-Difluoro-4-isobutoxyphenylboronic acid (CAS No. 2096339-84-1) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique fluorinated isobutoxy substituents, serves as a critical building block in the development of advanced small molecule drugs and functional materials. Its molecular structure, featuring a phenylboronic acid core, enables versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

The growing demand for fluorinated boronic acids like 3,5-Difluoro-4-isobutoxyphenylboronic acid is driven by their exceptional bioavailability and metabolic stability, making them indispensable in the design of next-generation therapeutics. Researchers are particularly interested in its role in targeting enzyme inhibitors and receptor modulators, especially in oncology and neurology. Recent studies highlight its potential in PET imaging probes, where its fluorine atoms enhance binding affinity and imaging resolution.

From an industrial perspective, 3,5-Difluoro-4-isobutoxyphenylboronic acid is synthesized through meticulous palladium-catalyzed borylation or halogen-lithium exchange protocols. Its purity and stability are critical for high-throughput screening (HTS) in drug discovery. The compound’s isobutoxy group further improves solubility in organic solvents, facilitating its use in parallel synthesis and combinatorial chemistry workflows.

Environmental and regulatory considerations are also paramount. Unlike traditional hazardous intermediates, this compound aligns with green chemistry principles due to its low toxicity profile and minimal waste generation. Its compatibility with flow chemistry systems underscores its relevance in sustainable manufacturing, a trending topic among pharmaceutical innovators.

In the context of AI-driven drug discovery, 3,5-Difluoro-4-isobutoxyphenylboronic acid is frequently cited in cheminformatics databases as a scaffold for virtual screening. Its structural motifs are leveraged by machine learning algorithms to predict novel bioactive compounds, addressing pressing challenges like antibiotic resistance and neurodegenerative diseases.

For suppliers and distributors, ensuring batch-to-batch consistency and regulatory compliance (e.g., REACH, FDA) is essential. The compound’s CAS No. 2096339-84-1 serves as a key identifier in global chemical inventories, streamlining procurement for research institutions and biotech startups.

Looking ahead, the integration of 3,5-Difluoro-4-isobutoxyphenylboronic acid into nanotechnology and targeted drug delivery systems presents exciting opportunities. Its boronate ester formation capability is being explored for stimuli-responsive materials, aligning with the rise of precision medicine.